Cas no 107811-27-8 (Butanediamide,N1-(1-methylethyl)-N4-1,3,4-thiadiazol-2-yl-)

• Product Name: Butanediamide,N1-(1-methylethyl)-N4-1,3,4-thiadiazol-2-yl-
• CAS No: 107811-27-8
• MF: C₉H₁₄N₄O₂S
• MW: 242.298059940338
• CID: 192077
• PubChem ID: 3065362
• Update Time: 2025-04-19

Butanediamide,N1-(1-methylethyl)-N4-1,3,4-thiadiazol-2-yl- Chemical and Physical Properties

Names and Identifiers

• Butanediamide,N1-(1-methylethyl)-N4-1,3,4-thiadiazol-2-yl-
• N'-propan-2-yl-N'-(1,3,4-thiadiazol-2-yl)butanediamide
• N~1~-(Propan-2-yl)-N~4~-(1,3,4-thiadiazol-2-yl)butanediimidic acid
• Butanediamide, N-(1-methylethyl)-N'-(1,3,4-thiadiazol-2-yl)-
• 107811-27-8
• Succinamide, N-isopropyl-N'-(1,3,4-thiadiazol-2-yl)-
• N-Isopropyl-N'-(1,3,4-thiadiazol-2-yl)succinamide
• DTXSID20910536
• N1-Isopropyl-N4-(1,3,4-thiadiazol-2-yl)succinamide

• Inchi： 1S/C9H14N4O2S/c1-6(2)11-7(14)3-4-8(15)12-9-13-10-5-16-9/h5-6H,3-4H2,1-2H3,(H,11,14)(H,12,13,15)
• InChI Key： CSSYWLJETIHDEA-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC(CCC(NC(C)C)=O)=O

Computed Properties

• Exact Mass: 242.08392
• Monoisotopic Mass: 242.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.293
• Refractive Index: 1.574
• PSA: 83.98
• LogP: 1.69470